3-(Morpholin-4-ylcarbonyl)benzenesulfonamide

• CAS RN: 928139-33-7
• Molecular Formula: C11H14N2O4S
• Molecular Weight: 270.31 g/mol
• IUPAC Name: 3-(morpholine-4-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C11H14N2O4S/c12-18(15,16)10-3-1-2-9(8-10)11(14)13-4-6-17-7-5-13/h1-3,8H,4-7H2,(H2,12,15,16)
• InChI Key: TZIRGALHCXTNHX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC(=CC=C2)S(=O)(=O)N

Description

3-(Morpholin-4-ylcarbonyl)benzenesulfonamide is a useful research compound. Its molecular formula is C11H14N2O4S and its molecular weight is 270.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(aminosulfonyl)benzoic acid (6 g, 0.029 mol) in THF (100 ml) at 0° C. is added CDI (5.8 g, 0.035 mol) and the mixture is stirred for 4 h. To this mixture morpholine (7.8 ml, 0.089 mol) is added dropwise and the mixture is stirred at room temperature for 15 h. The solvent is removed under vacuum and the residue is diluted with EtOAc (100 ml), washed with a 10% solution of sodium bicarbonate, water and brine. The solvent is removed under vacuum and the residue is taken up with small amount of water (15 ml) and stirred for 15 min. The solid is collected by filtration to afford 4 g (50%) of the title compound as a solid. 1H NMR (DMSO-d6, 400 MHz) δ 7.88-7.90 (1H, m), 7.83 (1H, s), 7.64-7.65 (2H, m), 7.47 (2H, bs), 3.56-3.64 (6H, m), 3.28-3.34 (2H, m); HPLC (Max plot) 98%, Rt, 4.09 min; LC/MS: (ES+): 206.2.